Cas no 1781370-54-4 (3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid)

3-{1-(tert-Butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid is a versatile intermediate in organic synthesis, particularly valued for its piperidine scaffold and difluorinated propanoic acid moiety. The tert-butoxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage while enabling selective deprotection under mild acidic conditions. The difluoromethyl group imparts unique electronic and steric properties, making this compound useful in medicinal chemistry for modulating bioavailability and metabolic stability. Its structural features are advantageous in the design of protease inhibitors, receptor ligands, and other biologically active molecules. The compound’s well-defined reactivity and compatibility with standard synthetic protocols make it a reliable choice for advanced pharmaceutical and agrochemical applications.
3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid structure
1781370-54-4 structure
Product Name:3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid
CAS No:1781370-54-4
MF:C13H21F2NO4
MW:293.306951284409
CID:6022714
PubChem ID:105527615
Update Time:2025-11-06

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid
    • 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
    • 1781370-54-4
    • EN300-1882192
    • Inchi: 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-6-4-5-9(8-16)7-13(14,15)10(17)18/h9H,4-8H2,1-3H3,(H,17,18)
    • InChI Key: SGVUHJMAQZTXMR-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1CN(C(=O)OC(C)(C)C)CCC1)F

Computed Properties

  • Exact Mass: 293.14386448g/mol
  • Monoisotopic Mass: 293.14386448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8Ų

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1882192-1g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
1g
$1272.0 2023-09-18
Enamine
EN300-1882192-5g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
5g
$3687.0 2023-09-18
Enamine
EN300-1882192-10g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
10g
$5467.0 2023-09-18
Enamine
EN300-1882192-0.05g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
0.05g
$1068.0 2023-09-18
Enamine
EN300-1882192-0.1g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
0.1g
$1119.0 2023-09-18
Enamine
EN300-1882192-0.25g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
0.25g
$1170.0 2023-09-18
Enamine
EN300-1882192-0.5g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
0.5g
$1221.0 2023-09-18
Enamine
EN300-1882192-1.0g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
1g
$1272.0 2023-06-01
Enamine
EN300-1882192-2.5g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
2.5g
$2492.0 2023-09-18
Enamine
EN300-1882192-5.0g
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoropropanoic acid
1781370-54-4
5g
$3687.0 2023-06-01

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2,2-difluoropropanoic acid

Professional Introduction to 3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic Acid (CAS No. 1781370-54-4)

3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic acid, identified by the CAS number 1781370-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by the presence of a piperidine ring and fluoro-substituted propanoic acid moiety, which are known for their diverse biological activities and potential therapeutic applications.

The structure of this compound features a tert-butoxycarbonyl (Boc) protecting group attached to the piperidine ring. The Boc group is widely used in peptide synthesis and medicinal chemistry due to its stability under various reaction conditions and its ability to protect the amine functionality during synthetic processes. This protective feature makes 3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic acid a valuable intermediate in the synthesis of more complex molecules, particularly in the development of peptidomimetics and other bioactive compounds.

The presence of the 2,2-difluoropropanoic acid moiety adds another layer of complexity and functionality to the molecule. Fluorine atoms are known to influence the pharmacokinetic properties of drugs by affecting their metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and improved therapeutic efficacy. The incorporation of fluorine into pharmaceuticals has led to the development of several FDA-approved drugs that exhibit superior pharmacological profiles compared to their non-fluorinated counterparts.

Recent research has highlighted the potential of 3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic acid in the development of novel therapeutic agents. For instance, studies have demonstrated its utility as a building block in the synthesis of small-molecule inhibitors targeting various enzymatic pathways. These inhibitors have shown promise in preclinical models for treating conditions such as cancer, inflammation, and neurodegenerative diseases. The combination of the piperidine scaffold and fluoro-substituted propanoic acid moiety provides a unique structural framework that can be modulated to achieve specific biological activities.

The Boc-protected piperidine ring in this compound offers a versatile platform for further chemical modifications. Researchers have exploited this feature to develop libraries of derivatives with tailored properties for drug discovery purposes. By introducing different substituents at various positions on the piperidine ring, it is possible to fine-tune the pharmacological profile of the resulting compounds. This approach has led to the identification of several lead candidates that are being advanced into clinical trials.

In addition to its applications in drug development, 3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic acid has found utility in other areas of chemical research. For example, it has been used as a precursor in the synthesis of functionalized polymers and materials with unique properties. The fluoro-substituted propanoic acid moiety contributes to the thermal stability and chemical resistance of these materials, making them suitable for applications in electronics, coatings, and other high-performance industries.

The synthesis of 3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a protected piperidine derivative followed by fluorination and subsequent functionalization with the propanoic acid group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity during these transformations.

The growing interest in fluorinated compounds has driven innovation in synthetic methodologies for introducing fluorine atoms into organic molecules. Recent advances in fluorination chemistry have enabled the preparation of complex fluorinated structures with high precision and scalability. These advancements have not only facilitated the synthesis of 3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic acid but also opened new avenues for exploring its potential applications.

In conclusion, 3-{1-(tert-butoxycarbonylpiperidin-3-yl)}-2,2-difluoropropanoic acid (CAS No. 1781370-54-4) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical research.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd